N-ethyl-3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: N-ethyl-3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C13H21NO/c1-5-14-11(15)13-7-6-10(8-13)12(3,4)9(13)2/h10H,2,5-8H2,1,3-4H3,(H,14,15)
• InChI Key: WWKODCHKNNHTJY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C12CCC(C1)C(C2=C)(C)C
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol

Description

N-ethyl-3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxamide, also known as eticyclidine (EC), is a chemical compound that belongs to the family of arylcyclohexylamines. EC is a synthetic compound that was first synthesized in the 1960s and has been the subject of scientific research due to its potential use in medicinal chemistry.

Mechanism of Action

EC acts as a non-competitive NMDA receptor antagonist, which blocks the action of glutamate, a neurotransmitter that is involved in learning and memory. This mechanism of action is similar to that of phencyclidine (PCP) and ketamine, which are also arylcyclohexylamines.
Biochemical and Physiological Effects:
EC has been shown to have a variety of biochemical and physiological effects. It has been found to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant properties. EC has also been shown to have analgesic effects, which may be due to its ability to block the action of glutamate.

Advantages and Limitations for Lab Experiments

EC has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it a useful tool for studying the NMDA receptor. However, EC has several limitations as well. It is a potent NMDA receptor antagonist, which means that it can have toxic effects at high doses. Additionally, EC has a short half-life, which can make it difficult to study in vivo.

Future Directions

There are several future directions for research on EC. One area of interest is its potential use in the treatment of Parkinson's disease and Alzheimer's disease. EC has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its potential clinical applications. Another area of interest is the development of more potent and selective NMDA receptor antagonists, which could have therapeutic applications in a variety of neurological disorders. Finally, research is needed to determine the long-term effects of EC use and its potential for abuse.

Scientific Research Applications

EC has been the subject of scientific research due to its potential use in medicinal chemistry. It has been found to have analgesic, anesthetic, and antidepressant properties. EC has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.